Cas no 29319-57-1 (Phosphoric acid,isooctyl diphenyl ester)

Phosphoric acid,isooctyl diphenyl ester structure
29319-57-1 structure
Product Name:Phosphoric acid,isooctyl diphenyl ester
CAS No:29319-57-1
MF:C20H27O4P
MW:362.399747133255
CID:258589
PubChem ID:121811
Update Time:2025-04-19

Phosphoric acid,isooctyl diphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid,isooctyl diphenyl ester
    • 6-methylheptyl diphenyl phosphate
    • Isooctyl diphenyl phosphate
    • Phosphoric acid, isooctyl diphenyl ester
    • SCHEMBL574191
    • UNII-QQF8H4W73U
    • DTXSID7067455
    • QQF8H4W73U
    • phosphoric acid 6-methyl-heptyl ester diphenyl ester
    • NS00021996
    • EINECS 249-556-8
    • Phosphoric acid, 6-methylheptyl diphenyl ester
    • 29319-57-1
    • 95813-09-5
    • Inchi: 1S/C20H27O4P/c1-18(2)12-6-5-11-17-22-25(21,23-19-13-7-3-8-14-19)24-20-15-9-4-10-16-20/h3-4,7-10,13-16,18H,5-6,11-12,17H2,1-2H3
    • InChI Key: RCRYBQKHEDNBDN-UHFFFAOYSA-N
    • SMILES: P(=O)(OC1C=CC=CC=1)(OC1C=CC=CC=1)OCCCCCC(C)C

Computed Properties

  • Exact Mass: 362.16481
  • Monoisotopic Mass: 362.165
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 11
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.103
  • Boiling Point: 421.2°Cat760mmHg
  • Flash Point: 222°C
  • Refractive Index: 1.522
  • PSA: 44.76
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